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Compound of Interest

Compound Name: 2-(5-Formylfuran-2-yl)benzoic acid

Cat. No.: B1303643 Get Quote

An In-depth Technical Guide on the Solubility of 2-(5-Formylfuran-2-yl)benzoic acid and

Related Compounds in Organic Solvents

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 2-(5-Formylfuran-2-yl)benzoic acid in organic

solvents. Direct quantitative solubility data for this specific compound is not readily available in

published literature. However, to provide valuable insights for research and development

purposes, this document presents a comprehensive overview of the solubility of structurally

similar and relevant furan-containing carboxylic acids. The data and methodologies presented

herein for analogous compounds can serve as a strong predictive foundation for estimating the

solubility behavior of 2-(5-Formylfuran-2-yl)benzoic acid.

The guide includes quantitative solubility data for 5-Formylfuran-2-carboxylic acid (FFCA) and

2,5-Furandicarboxylic acid (FDCA), along with detailed experimental protocols for solubility

determination.

Physicochemical Properties of 2-(5-Formylfuran-2-
yl)benzoic acid
Before exploring the solubility of related compounds, here are the fundamental properties of

the target compound:
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Property Value Reference

CAS Number 88460-72-4 [1][2][3]

Molecular Formula C12H8O4 [1][4][5]

Molecular Weight 216.19 g/mol [1][4][5]

IUPAC Name
2-(5-formylfuran-2-yl)benzoic

acid
[1]

Melting Point >114°C (decomposition) [5]

Quantitative Solubility Data for Structurally Similar
Compounds
Due to the absence of specific data for 2-(5-Formylfuran-2-yl)benzoic acid, this section

provides solubility information for closely related furan derivatives. These compounds share

key functional groups and structural motifs, making their solubility behavior relevant for

predictive analysis.

Solubility of 5-Formylfuran-2-carboxylic Acid (FFCA)
FFCA is a key intermediate in the synthesis of 2,5-furandicarboxylic acid and shares the

formylfuran carboxylic acid core with the target compound. A study has reported its solubility in

binary mixtures of water and 1,4-dioxane at various temperatures.[6][7] The data reveals that

FFCA's solubility increases with temperature and shows a co-solvency effect in the water-

dioxane mixture.[6][7]

Table 1: Mole Fraction Solubility (x) of 5-Formylfuran-2-carboxylic Acid (FFCA) in Water + 1,4-

Dioxane Binary Mixtures[7]
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Temperature (K)
Mole Fraction of 1,4-
Dioxane

Mole Fraction Solubility (x)
of FFCA

303.15 0.0 0.00018

303.15 0.2 0.00125

303.15 0.4 0.00289

303.15 0.6 0.00354

303.15 0.8 0.00298

303.15 1.0 0.00165

323.15 0.0 0.00035

323.15 0.2 0.00241

323.15 0.4 0.00557

323.15 0.6 0.00683

323.15 0.8 0.00575

323.15 1.0 0.00318

343.15 0.0 0.00065

343.15 0.2 0.00448

343.15 0.4 0.01036

343.15 0.6 0.01270

343.15 0.8 0.01069

343.15 1.0 0.00591

Solubility of 2,5-Furandicarboxylic Acid (FDCA)
FDCA is a bio-based platform chemical and its solubility has been studied in a variety of pure

organic solvents.[8] The solubility of FDCA generally increases with a rise in temperature.[8]
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Table 2: Mole Fraction Solubility (x) of 2,5-Furandicarboxylic Acid (FDCA) in Pure Organic

Solvents[8]

Temper
ature
(K)

Methan
ol

1-
Butanol

Isobuta
nol

Acetic
Acid

Ethyl
Acetate

MIBK
Acetonit
rile

313.15 0.0103 0.0045 0.0038 0.0025 0.0012 0.0015 0.0008

323.15 0.0152 0.0068 0.0057 0.0039 0.0019 0.0024 0.0013

333.15 0.0221 0.0101 0.0084 0.0059 0.0030 0.0037 0.0020

343.15 0.0316 0.0147 0.0122 0.0088 0.0046 0.0057 0.0031

Experimental Protocols for Solubility Determination
The following are detailed methodologies for key experiments cited in the determination of

solubility for furan-based carboxylic acids.

Static Analytical Gravimetric Method
This method is widely used for determining the solubility of organic compounds in various

solvents.[8]

Sample Preparation and Equilibration: An excess amount of the compound (e.g., FDCA) is

added to a known volume of the selected solvent in a sealed vessel. The mixture is

continuously stirred in a thermostatic bath to maintain a constant temperature. The system is

allowed to reach equilibrium, which is confirmed by taking samples at different time intervals

until the concentration of the compound in the solution remains constant.[8]

Sample Analysis: A sample of the supernatant is carefully withdrawn using a syringe fitted

with a filter to remove any undissolved solids. The collected sample is then diluted with a

suitable solvent.[8] The concentration of the compound in the sample is determined by High-

Performance Liquid Chromatography (HPLC).[6]

High-Performance Liquid Chromatography (HPLC) for
Concentration Measurement
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Instrumentation: An Agilent chromatograph equipped with an Ultimate LP-C18 column (250

mm × 4.6 mm, 5 μm) is used.[6]

Mobile Phase: A mixture of methanol:water:acetic acid in a ratio of 40:60:1 is used as the

mobile phase at a flow rate of 1 mL/min.[6]

Detection: The wavelength of the detector is set at 265 nm.[6]

Quantification: Each sample is analyzed multiple times (typically 3) to ensure accuracy, with

a relative error within ±1%.[6]

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the experimental determination of

solubility.
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Sample Preparation & Equilibration

Sample Analysis

Data Processing

Add excess solute to known volume of solvent in a sealed vessel

Stir mixture in a thermostatic bath at constant temperature

Allow system to reach equilibrium (constant concentration)

Withdraw supernatant using a syringe with a filter

Equilibrated Sample

Dilute sample with a suitable solvent

Analyze sample concentration using HPLC

Calculate mole fraction solubility
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Repeat for different solvents and temperatures

Tabulate and model the solubility data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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